4-[4-(Piperidine-1-carbonyl)phenyl]picolinic acid, 95%

• IUPAC Name: 4-[4-(piperidine-1-carbonyl)phenyl]pyridine-2-carboxylic acid
• InChI: InChI=1S/C18H18N2O3/c21-17(20-10-2-1-3-11-20)14-6-4-13(5-7-14)15-8-9-19-16(12-15)18(22)23/h4-9,12H,1-3,10-11H2,(H,22,23)
• InChI Key: QIXPMHTYHAOYMW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)C3=CC(=NC=C3)C(=O)O
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

4-[4-(Piperidine-1-carbonyl)phenyl]picolinic acid, 95%, commonly known as 4-PPCA, is an organic compound most commonly used in scientific research. It has a wide range of applications in the field of biochemistry, physiology and molecular biology. 4-PPCA can be synthesized in a variety of ways, including through the reaction of piperidine-1-carbonyl chloride and 4-chlorophenylpicolinic acid. This compound is used as a substrate for various enzyme reactions and as a tool for studying the structure and function of proteins. It has been used in a variety of studies, ranging from the analysis of the structure of proteins to the investigation of the mechanism of action of enzymes.

Scientific Research Applications

4-PPCA has a wide range of scientific research applications. It is commonly used as a substrate for various enzyme reactions and as a tool for studying the structure and function of proteins. It has been used in a variety of studies, ranging from the analysis of the structure of proteins to the investigation of the mechanism of action of enzymes. It has also been used in studies of the binding of proteins to DNA, the regulation of gene expression, and the role of proteins in the regulation of cell cycle progression.

Mechanism of Action

The mechanism of action of 4-PPCA is not yet fully understood, but it is believed to involve the binding of the compound to specific proteins or enzymes. It is believed that this binding leads to the activation of specific enzyme pathways, resulting in the modulation of biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-PPCA are not yet fully understood, but it is believed to have a role in the regulation of gene expression and in the regulation of cell cycle progression. It has also been suggested that 4-PPCA may have a role in the regulation of cell metabolism and in the regulation of cell adhesion.

Advantages and Limitations for Lab Experiments

4-PPCA has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in solution. Additionally, it can be used as a substrate for a variety of enzyme reactions and as a tool for studying the structure and function of proteins. However, it is important to note that 4-PPCA is not water-soluble, so it must be used in a non-aqueous solvent. Additionally, the compound can be toxic if not handled properly, so it is important to take precautions when working with it.

Future Directions

There are several potential future directions for the use of 4-PPCA. One potential direction is the use of 4-PPCA as a tool for studying the structure and function of proteins. Additionally, 4-PPCA could be used to investigate the mechanism of action of enzymes and to study the regulation of gene expression and cell cycle progression. Finally, 4-PPCA could be used to investigate the role of proteins in the regulation of cell adhesion and cell metabolism.

Synthesis Methods

4-PPCA can be synthesized through the reaction of piperidine-1-carbonyl chloride and 4-chlorophenylpicolinic acid. This reaction takes place in a solvent such as dichloromethane or ethyl acetate. The reaction is carried out at a temperature of 0-10°C, and the product is then recrystallized from a suitable solvent. Other methods for the synthesis of 4-PPCA include the reaction of 4-chlorophenylpicolinic acid and piperidine-1-carbonyl chloride in the presence of a base such as pyridine or triethylamine, and the reaction of 4-chlorophenylpicolinic acid and piperidine-1-carbonyl chloride in the presence of a boron trifluoride catalyst.